Cas no 254110-79-7 (L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl-)

• Product Name: L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl-
• CAS No: 254110-79-7
• MF: C₅₁H₈₂N₁₆O₁₄
• MW: 1143.29559087753
• CID: 1422673
• Update Time: 2025-05-19

L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl-
• RVRAYTYSK
• CEF27
• EPSTEIN-BARR VIRUS BRLF-1 LYTIC (148-156)
• H-ARG-VAL-ARG-ALA-TYR-THR-TYR-SER-LYS-OH
• CEF27, Epstein-Barr Virus BRLF-1 lytic (148-156)
• L-Lysine, L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl-
• CEF27, Epstein-Barr Virus BRLF-1 lytic 148-156 acetate
• Epstein-Barr Virus BRLF-1 lytic 148-156 acetate(254110-79-7 free base)

• Inchi： 1S/C51H82N16O14/c1-26(2)39(66-42(73)33(53)9-7-21-58-50(54)55)47(78)61-34(11-8-22-59-51(56)57)43(74)60-27(3)41(72)63-37(24-30-14-18-32(71)19-15-30)45(76)67-40(28(4)69)48(79)64-36(23-29-12-16-31(70)17-13-29)44(75)65-38(25-68)46(77)62-35(49(80)81)10-5-6-20-52/h12-19,26-28,33-40,68-71H,5-11,20-25,52-53H2,1-4H3,(H,60,74)(H,61,78)(H,62,77)(H,63,72)(H,64,79)(H,65,75)(H,66,73)(H,67,76)(H,80,81)(H4,54,55,58)(H4,56,57,59)/t27-,28+,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： BPYLYQRPYWNUQU-DVEUAQCUSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(N)=N)N

Computed Properties

• Exact Mass: 1142.62026

Experimental Properties

• Color/Form: Solid
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• PSA: 526.86

L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl-

Comprehensive Analysis of L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- (CAS No. 254110-79-7): A Peptide with Multifunctional Applications

The compound L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- (CAS No. 254110-79-7) is a synthetic peptide that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and cosmetic science. This peptide, characterized by its unique sequence of amino acids, exhibits a range of biological activities, making it a subject of extensive research. The peptide synthesis process for this compound involves advanced techniques to ensure high purity and efficacy, which are critical for its applications in skincare formulations and therapeutic agents.

One of the most searched topics related to this peptide is its role in anti-aging and skin rejuvenation. Studies suggest that the peptide's ability to stimulate collagen production and improve skin elasticity aligns with the growing demand for non-invasive cosmetic treatments. Consumers are increasingly looking for natural peptide-based solutions to address wrinkles, fine lines, and other signs of aging, which has propelled the popularity of this compound in the cosmeceutical industry.

In addition to its cosmetic applications, L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- is being explored for its potential in wound healing and tissue repair. Researchers are investigating its mechanism of action in promoting cell proliferation and reducing inflammation, which could revolutionize treatments for chronic wounds and surgical recovery. This aligns with the current trend of integrating bioactive peptides into regenerative medicine.

The pharmaceutical industry is also keen on leveraging the peptide's properties for drug development. Its molecular structure allows for targeted interactions with biological systems, making it a candidate for precision medicine. With the rise of personalized healthcare, peptides like this are at the forefront of innovative therapies for conditions such as metabolic disorders and immune dysregulation.

From a technical standpoint, the synthesis and characterization of CAS No. 254110-79-7 require stringent quality control measures. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry are employed to verify the peptide's purity and stability. These methods ensure that the final product meets the rigorous standards demanded by both research laboratories and commercial manufacturers.

Another area of interest is the peptide's potential in sports nutrition. Athletes and fitness enthusiasts are increasingly turning to peptide supplements for muscle recovery and performance enhancement. The amino acid sequence of L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- suggests it may support protein synthesis and muscle repair, making it a promising ingredient in nutraceutical products.

Environmental sustainability is another hot topic tied to this peptide. The green chemistry approach in peptide synthesis is gaining traction, with efforts to reduce waste and energy consumption during production. Manufacturers of CAS No. 254110-79-7 are exploring eco-friendly methods to align with global sustainability goals, which resonates with environmentally conscious consumers and investors.

In summary, L-Lysine,L-arginyl-L-valyl-L-arginyl-L-alanyl-L-tyrosyl-L-threonyl-L-tyrosyl-L-seryl- (CAS No. 254110-79-7) is a versatile peptide with applications spanning cosmetics, pharmaceuticals, and nutraceuticals. Its multifaceted benefits, coupled with advancements in peptide technology, position it as a key player in the future of biomedical research and consumer health products. As scientific understanding deepens, this peptide is expected to unlock new possibilities in health and wellness.